Cas no 272-55-9 (2H-Pyrazolo[4,3-d]pyrimidine)

• Product Name: 2H-Pyrazolo[4,3-d]pyrimidine
• CAS No: 272-55-9
• MF: C₅H₄N₄
• MW: 120.112059593201
• CID: 249526
• PubChem ID: 21083976
• Update Time: 2025-04-19

2H-Pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-d]pyrimidine
• 4,6-Diaza-2H-indazole
• 1H-pyrazolo[4,3-d]pyrimidine
• pyrazolo-pyrimidine
• SCHEMBL8821
• 2H-Pyrazolo[4,3-d]pyrimidine(8ci,9ci)
• Q27121900
• SY322964
• CS-0309918
• CHEBI:50092
• MFCD18251004
• 272-57-1
• AB74091
• APXRHPDHORGIEB-UHFFFAOYSA-N
• 272-55-9
• AS-82123

• Inchi： 1S/C5H4N4/c1-5-4(2-8-9-5)7-3-6-1/h1-3H,(H,8,9)
• InChI Key： APXRHPDHORGIEB-UHFFFAOYSA-N
• SMILES： N1C2C=NC=NC=2C=N1

Computed Properties

• Exact Mass: 120.04372
• Monoisotopic Mass: 120.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46